Cas no 482-45-1 (Isoimperatorin)

• Product Name: Isoimperatorin
• CAS No: 482-45-1
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD00272155
• CID: 37685
• PubChem ID: 329761149
• Update Time: 2025-07-20

Isoimperatorin Chemical and Physical Properties

Names and Identifiers

• isoimperatorin
• 4-PRENYLOXYPSORALEN
• ISOIMPERATORIN(P)
• Isomperatorin
• 4-(3-Methylbut-2-enoxy)furo[3,2-g]chromen-7-one
• 4-(Isopentenyloxy)-7H-furo[3,2-g][1]benzopyran-7-one
• 4-[(3-Methyl-2-butenyl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• Isoimperatoin
• 7H-Furo[3,2-g][1]benzopyran-7-one,4-[(3-methyl-2-buten-1-yl)oxy]-
• Iisoimperatorin
• Auraptin
• Cnidin
• isoimperatonin
• 4-(3-Methylbut-2-enyloxy)furo[3,2-g]chromen-7-one
• 4-[(3-Methyl-2-buten-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• [ "" ]
• Iso-imperatorin
• Iso Imperatorin
• 4-[(3-methylbut-2-en-1-yl)oxy]-7h-furo[3,2-g]chromen-7-one
• 0ZMV066080
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-((3-methyl-2-butenyl)oxy)-
• 7,4-[(3-methyl-2-butenyl)oxy]-7H-furo[3,2-g]-1-benzopyran-7-one
• SMR000156243
• 4-((3-methylbut-2-en-1-yl)oxy)-7H-furo[3
• CCG-267156
• CHEMBL448060
• 4-((3-methylbut-2-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
• MLS000574919
• IGWDEVSBEKYORK-UHFFFAOYSA-N
• BCP10721
• BDBM50242377
• MEGxp0_000090
• CHEBI:66071
• BRD-K40367461-001-01-0
• DTXSID60197460
• HSDB 8496
• Q-100533
• FT-0656369
• Q1552561
• 4-((3-methylbut-2-en-1-yl)oxy)-7H-furo(3,2-g)chromen-7-one
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-((3-methyl-2-butenyl)oxy)-
• NCGC00180809-01
• s3904
• 4-[(3-Methyl-2-butenyl)oxy]-7H-furo[3,2-g]chromen-7-one #
• MLS001048978
• MFCD00272155
• C16976
• AKOS015895143
• 4-[(3-Methyl-2-buten-1-yl)oxy]-7H-Furo[3,2-g][1]benzopyran-7-one; 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(3-methyl-2-butenyl)oxy]- (8CI,9CI); Isoimperatorin (6CI); 4-[(3-Methyl-2-buten-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• NS00094752
• HMS2268M21
• BS-17328
• DTXCID70119951
• A871937
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(3-methyl-2-butenyl)oxy]-
• Oprea1_630212
• HY-N0286
• SCHEMBL15090959
• 482-45-1
• ACon1_000176
• AC-8047
• 4-(3-methylbut-2-enyloxy)-7H-furo[3,2-g]chromen-7-one
• CS-5801
• Oprea1_655950
• Isoimperatorin, analytical standard
• UNII-0ZMV066080
• 7,4-((3-methyl-2-butenyl)oxy)-7H-furo(3,2-g)-1-benzopyran-7-one
• MLSMR
• STL564896
• DB-050314
• Isoimperatorin

• MDL： MFCD00272155
• Inchi： 1S/C16H14O4/c1-10(2)5-7-19-16-11-3-4-15(17)20-14(11)9-13-12(16)6-8-18-13/h3-6,8-9H,7H2,1-2H3
• InChI Key： IGWDEVSBEKYORK-UHFFFAOYSA-N
• SMILES： O(C/C=C(\C)/C)C1=C2C=CC(=O)OC2=CC2=C1C=CO2

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.28
• XLogP3: 3.8
• Topological Polar Surface Area: 48.7

Experimental Properties

• Color/Form: Cryst.
• Density: 1.2420
• Melting Point: 107-111°C
• Boiling Point: 448.3°C at 760 mmHg
• Flash Point: 224.9 °C
• Refractive Index: 1.606
• Solubility: In water, 8 mg/L at 25 °C (est)
• PSA: 52.58000
• LogP: 3.88420
• Vapor Pressure: 1.4X10-7 mm Hg at 25 °C (est)

Isoimperatorin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：LV1513000
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

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